N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide
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Overview
Description
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide is a synthetic compound belonging to the benzothiazole family. Benzothiazoles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . This particular compound features a benzyl group, a fluorinated benzothiazole moiety, and a butyramide group, making it a unique and potentially valuable molecule for various scientific applications.
Mechanism of Action
Target of Action
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide, also known as N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)butanamide, is a novel compound that has been synthesized and evaluated for its anti-inflammatory properties . The primary targets of this compound are the cyclooxygenase enzymes (COX-1 and COX-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
This compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing the inflammatory response . The compound has shown to have a higher inhibitory effect on COX-1, with IC50 values of 11.34 µM and 11.21 µM for COX-1 inhibition .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the arachidonic acid pathway . By inhibiting the COX enzymes, the compound disrupts the conversion of arachidonic acid to prostaglandins. This disruption leads to a decrease in the production of prostaglandins, which are key mediators of inflammation .
Result of Action
The inhibition of COX enzymes by this compound results in a decrease in the production of prostaglandins . This leads to a reduction in inflammation, as prostaglandins are key mediators of the inflammatory response . The compound has demonstrated significant anti-inflammatory activity in vitro .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide typically involves the following steps:
Starting Materials: The synthesis begins with 2-amino-5-fluorobenzothiazole and benzyl bromide.
Reaction Conditions: The reaction is carried out in the presence of a base such as potassium carbonate (K₂CO₃) in an appropriate solvent like dimethylformamide (DMF) at elevated temperatures.
Formation of Intermediate: The intermediate N-benzyl-2-amino-5-fluorobenzothiazole is formed.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to achieve high yields and purity.
Chemical Reactions Analysis
Types of Reactions
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and butyramide groups.
Common Reagents and Conditions
Oxidation: KMnO₄ in acidic or basic medium.
Reduction: LiAlH₄ in dry ether or NaBH₄ in methanol.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted benzyl or butyramide derivatives.
Scientific Research Applications
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential antimicrobial and anticancer properties.
Medicine: Explored for its anti-inflammatory and analgesic effects.
Industry: Potential use in the development of new pharmaceuticals and agrochemicals.
Comparison with Similar Compounds
Similar Compounds
- N-benzyl-N-(6-chlorobenzo[d]thiazol-2-yl)butyramide
- N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)butyramide
- N-benzyl-N-(6-nitrobenzo[d]thiazol-2-yl)butyramide
Uniqueness
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide is unique due to the presence of the fluorine atom, which can significantly influence its biological activity and chemical reactivity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets .
Biological Activity
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and inflammation. This article synthesizes findings from various studies to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, efficacy against cancer cell lines, and its anti-inflammatory properties.
Synthesis and Structural Characteristics
The compound is synthesized through a series of chemical reactions involving benzothiazole derivatives, which are known for their diverse biological activities. The structure typically features a benzothiazole ring substituted with a fluorine atom and a butyramide moiety, enhancing its pharmacological profile.
Anticancer Properties
Recent studies have highlighted the anticancer potential of this compound. In vitro evaluations have demonstrated significant inhibitory effects on various cancer cell lines:
- Cell Lines Tested : Human epidermoid carcinoma (A431), non-small cell lung cancer (A549, H1299).
- Methods : MTT assay was utilized to assess cell proliferation, while flow cytometry evaluated apoptosis and cell cycle effects.
Results :
- The compound exhibited potent cytotoxicity against A431 and A549 cells, with IC50 values indicating effective growth inhibition.
- Mechanistic studies revealed that the compound induces apoptosis and causes cell cycle arrest, primarily through the inhibition of key signaling pathways such as AKT and ERK .
Anti-inflammatory Activity
In addition to its anticancer effects, this compound has shown promising anti-inflammatory properties. The following parameters were assessed:
- Inflammatory Markers : Levels of IL-6 and TNF-α in RAW264.7 macrophages were measured using ELISA.
Findings :
- The compound significantly reduced the expression of these pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent .
Case Studies and Research Findings
Several studies have provided insights into the biological activities of benzothiazole derivatives similar to this compound:
- Study on Benzothiazole Derivatives : A series of benzothiazole compounds were synthesized and evaluated for their anticancer activity. Notably, compounds with similar structures exhibited significant inhibition of cancer cell proliferation and migration .
- Mechanistic Insights : Research indicated that benzothiazole derivatives could modulate key signaling pathways involved in tumor growth and inflammation. The dual action against cancer cell survival mechanisms and inflammatory responses positions these compounds as promising candidates for therapeutic development .
Data Tables
Activity Type | Cell Line | IC50 Value (μM) | Mechanism |
---|---|---|---|
Anticancer | A431 | 2.5 | Induces apoptosis; inhibits AKT/ERK |
Anticancer | A549 | 3.0 | Cell cycle arrest |
Anti-inflammatory | RAW264.7 | N/A | Decreases IL-6 and TNF-α levels |
Properties
IUPAC Name |
N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2OS/c1-2-6-17(22)21(12-13-7-4-3-5-8-13)18-20-15-10-9-14(19)11-16(15)23-18/h3-5,7-11H,2,6,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQDKAJKCDKWBND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N(CC1=CC=CC=C1)C2=NC3=C(S2)C=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.